2-(naphthalen-1-yl)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C20H15N3O2/c24-18(13-16-11-6-10-14-7-4-5-12-17(14)16)21-20-19(22-25-23-20)15-8-2-1-3-9-15/h1-12H,13H2,(H,21,23,24)
• InChI Key: ZXGVZHCKENKGQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NON=C2NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

2-(naphthalen-1-yl)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide, also known as NPOA, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Scientific Research Applications

Pharmacological Potential

• Anticancer Activity : Synthesis and characterization of derivatives have demonstrated significant anticancer evaluation, highlighting potent activity on breast cancer cell lines and moderate activity on other cancer types (Salahuddin et al., 2014). Further, novel semicarbazones based on 1,3,4-oxadiazoles have shown anticonvulsant activity, with some derivatives displaying specific cytotoxicity against nasopharyngeal carcinoma cell lines without affecting peripheral blood mononuclear cells (H. Rajak et al., 2010).
• Anti-HIV and Antiviral Activities : Investigations into amino acid derivatives and 1,3,4-oxadiazole derivatives have revealed compounds with potent inhibitory activity against HIV-1 and HIV-2, suggesting potential leads for antiviral agent development (Nawar S. Hamad et al., 2010).

Chemical and Material Science Applications

• Synthesis and Characterization : Research focused on the synthesis of acetamide derivatives and their evaluation for various applications, including antimicrobial and anti-inflammatory actions. This encompasses computational and pharmacological assessments of heterocyclic derivatives, underscoring their utility in tumor inhibition and toxicity assessment (M. Faheem, 2018).
• Material Properties : Studies on bipolar host materials for phosphorescent OLEDs have incorporated naphthalene derivatives, demonstrating their effectiveness in improving device performance and stability (Song Zhang et al., 2015).

Analytical and Theoretical Studies

• Density Functional Theory (DFT) Analysis : DFT studies have been conducted on acetamide derivatives to explore their local molecular properties and potential as anti-HIV drugs. These investigations provide insights into the reactivity and interaction mechanisms of these compounds at the molecular level (M. Oftadeh et al., 2013).